Cas no 1379322-70-9 (Ethyl 2,4-difluoro-5-methylbenzoate)
Ethyl 2,4-difluoro-5-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2,4-difluoro-5-methylbenzoate
- Ethyl 2,4-difluoro-5-methylbenzoate
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- Inchi: 1S/C10H10F2O2/c1-3-14-10(13)7-4-6(2)8(11)5-9(7)12/h4-5H,3H2,1-2H3
- InChI Key: MNFJDWVEPMIAEC-UHFFFAOYSA-N
- SMILES: FC1=CC(=C(C)C=C1C(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3
Ethyl 2,4-difluoro-5-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010011372-250mg |
Ethyl 2,4-difluoro-5-methylbenzoate |
1379322-70-9 | 97% | 250mg |
499.20 USD | 2021-07-06 | |
| Alichem | A010011372-500mg |
Ethyl 2,4-difluoro-5-methylbenzoate |
1379322-70-9 | 97% | 500mg |
863.90 USD | 2021-07-06 | |
| Alichem | A010011372-1g |
Ethyl 2,4-difluoro-5-methylbenzoate |
1379322-70-9 | 97% | 1g |
1,460.20 USD | 2021-07-06 |
Ethyl 2,4-difluoro-5-methylbenzoate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on Ethyl 2,4-difluoro-5-methylbenzoate
Research Briefing on Ethyl 2,4-difluoro-5-methylbenzoate (CAS: 1379322-70-9) in Chemical and Biomedical Applications
Ethyl 2,4-difluoro-5-methylbenzoate (CAS: 1379322-70-9) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis and agrochemical development. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting infectious diseases and metabolic disorders. Recent studies have highlighted its role in the development of novel kinase inhibitors and antimicrobial agents, making it a compound of high interest in the chemical and biomedical research community.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 2,4-difluoro-5-methylbenzoate as a precursor in the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that the fluorinated aromatic ring system of this compound enhances binding affinity to the ATP-binding pocket of EGFR, leading to improved inhibitory activity against resistant mutations. The study reported a 40% increase in efficacy compared to non-fluorinated analogs, underscoring the importance of fluorine substitution in drug design.
In the field of antimicrobial research, a team from the University of Cambridge (2024) utilized Ethyl 2,4-difluoro-5-methylbenzoate to develop a new class of fluoroquinolone derivatives. These derivatives exhibited remarkable activity against multidrug-resistant Staphylococcus aureus (MRSA) strains, with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL. The presence of the 2,4-difluoro substitution pattern was found to be critical for maintaining membrane permeability while avoiding efflux pump recognition, a common resistance mechanism in pathogenic bacteria.
From a synthetic chemistry perspective, recent advancements (2024) have focused on developing more sustainable production methods for Ethyl 2,4-difluoro-5-methylbenzoate. A green chemistry approach employing continuous flow reactors has achieved an 85% yield with significantly reduced solvent waste compared to traditional batch processes. This innovation addresses growing concerns about the environmental impact of pharmaceutical manufacturing while maintaining the high purity standards required for biomedical applications.
The compound's potential extends beyond small molecule therapeutics. In materials science, researchers have incorporated Ethyl 2,4-difluoro-5-methylbenzoate into the design of fluorinated liquid crystals for biomedical imaging applications. The strong dipole moment created by the difluoro substitution pattern enhances the alignment properties of these materials, making them particularly suitable for advanced MRI contrast agents.
Looking forward, the unique properties of Ethyl 2,4-difluoro-5-methylbenzoate position it as a valuable building block for next-generation therapeutics. Ongoing clinical trials are investigating derivatives of this compound for the treatment of non-small cell lung cancer and resistant bacterial infections. The compound's versatility, combined with recent synthetic breakthroughs, suggests it will remain a focus of research in both academic and industrial settings for years to come.
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